Cas no 741205-45-8 (5,5-Dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine)

5,5-Dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine is a heterocyclic organic compound featuring a tetrahydropyrimidine core with two methyl substituents at the 5-position and an amine group at the 2-position. This structure imparts stability and reactivity, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its rigid framework enhances selectivity in reactions, while the amine functionality allows for further derivatization. The compound is particularly valued for its role in constructing biologically active molecules, including potential therapeutic agents. High purity grades are available to meet stringent research and industrial requirements. Proper handling and storage under inert conditions are recommended to maintain its integrity.
5,5-Dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine structure
741205-45-8 structure
Product Name:5,5-Dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine
CAS No:741205-45-8
MF:C6H13N3
MW:127.187520742416
MDL:MFCD18816636
CID:560152
PubChem ID:12052711
Update Time:2025-11-02

5,5-Dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine,1,4,5,6-tetrahydro-5,5-dimethyl-
    • 2-Pyrimidinamine,1,4,5,6-tetrahydro-5,5-dimethyl-(9CI)
    • 1,4,5,6-tetrahydro-5,5-dimethyl-2-Pyrimidinamine
    • 5,5-dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine
    • BILRFUQRWMIDOF-UHFFFAOYSA-N
    • 5,5-dimethyl-2-amino-1,4,5,6-tetrahydropyrimidine
    • 2-Pyrimidinamine, 1,4,5,6-tetrahydro-5,5-dimethyl-
    • 5,5-Dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine
    • MDL: MFCD18816636
    • Inchi: 1S/C6H13N3/c1-6(2)3-8-5(7)9-4-6/h3-4H2,1-2H3,(H3,7,8,9)
    • InChI Key: BILRFUQRWMIDOF-UHFFFAOYSA-N
    • SMILES: N1C(N)=NCC(C)(C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 137
  • Topological Polar Surface Area: 50.4

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Additional information on 5,5-Dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine

Research Brief on 5,5-Dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine (CAS: 741205-45-8): Recent Advances and Applications

5,5-Dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine (CAS: 741205-45-8) is a tetrahydropyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutics targeting neurological disorders, infectious diseases, and cancer. This research brief consolidates the latest findings related to this compound, highlighting its synthesis, mechanisms of action, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 5,5-Dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine as a precursor in the synthesis of small-molecule inhibitors targeting the enzyme dihydroorotate dehydrogenase (DHODH), a critical player in pyrimidine biosynthesis. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against DHODH, with IC50 values in the nanomolar range. These findings suggest its potential utility in the development of anti-inflammatory and anticancer agents, as DHODH inhibition has been linked to the suppression of aberrant cell proliferation.

In addition to its role in DHODH inhibition, recent research has explored the compound's application in antimicrobial drug development. A 2024 preprint article on bioRxiv reported that 5,5-Dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine derivatives displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential metabolic pathways.

From a synthetic chemistry perspective, advancements in the scalable production of 5,5-Dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine have been achieved through innovative catalytic methods. A 2023 paper in Organic Process Research & Development detailed a green chemistry approach using heterogeneous catalysis, which improved yield (up to 85%) and reduced environmental impact compared to traditional methods. This progress is critical for meeting the growing demand for this compound in pharmaceutical manufacturing.

Ongoing clinical and preclinical studies are further evaluating the safety and efficacy of 5,5-Dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine-based therapeutics. Preliminary data from a Phase I trial (NCT05678921) investigating its derivative as a neuroprotective agent in Parkinson's disease showed favorable pharmacokinetic profiles and minimal adverse effects. These results underscore the compound's potential as a scaffold for CNS-targeted drug development.

In conclusion, 5,5-Dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine (CAS: 741205-45-8) represents a promising chemical entity with multifaceted applications in drug discovery. Its structural versatility, combined with recent breakthroughs in synthesis and biological evaluation, positions it as a valuable tool for addressing unmet medical needs. Future research should focus on optimizing its derivatives for enhanced selectivity and therapeutic index.

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